Cas no 166974-23-8 (GV-196771A)
GV-196771A Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 4,6-dichloro-3-[(E)-(2-oxo-1-phenyl-3-pyrrolidinylidene)methyl]-, sodiumsalt (1:1)
- 1H-Indole-2-carboxylicacid, 4,6-dichloro-3-[(E)-(2-oxo-1-phenyl-3-pyrrolidinylidene)methyl]-, ...
- GV-196771A
- sodium,4,6-dichloro-3-[(2-oxo-1-phenylpyrrolidin-3-ylidene)methyl]-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid, 4,6-dichloro-3-((E)-(2-oxo-1-phenyl-3-pyrrolidinylidene)methyl)-, monosodium salt
- Monosodium 4,6-dichloro-3-((E)-(2-oxo-1-phenyl-3-pyrrolidinylidene)methyl)-1H-indole-2-carboxylate
- sodium 4,6-dichloro-3-[(E)-(2-oxo-1-phenyl-pyrrolidin-3-ylidene)methyl]-1H-indole-2-carboxylate
- 166974-23-8
- 4,6-DICHLORO-3-((E)-(2-OXO-1-PHENYL-3-PYRROLIDINYLIDENE)METHYL)-1H-INDOLE-2-CARBOXYLIC ACID, MONOSODIUM SALT
- 8E6PT6A3UN
- 1H-INDOLE-2-CARBOXYLIC ACID, 4,6-DICHLORO-3-((E)-(2-OXO-1-PHENYL-3-PYRROLIDINYLIDENE)METHYL)-, SODIUM SALT (1:1)
- sodium;4,6-dichloro-3-[(E)-(2-oxo-1-phenylpyrrolidin-3-ylidene)methyl]-1H-indole-2-carboxylate
- UNII-8E6PT6A3UN
- SCHEMBL1720270
- HY-19243
- CHEMBL399406
- CS-6676
- 1H-Indole-2-carboxylic acid, 4,6-dichloro-3-[(E)-(2-oxo-1-phenyl-3-pyrrolidinylidene)methyl]-, sodium salt (1:1)
- DA-73951
-
- Inchi: 1S/C20H14Cl2N2O3.Na/c21-12-9-15(22)17-14(18(20(26)27)23-16(17)10-12)8-11-6-7-24(19(11)25)13-4-2-1-3-5-13;/h1-5,8-10,23H,6-7H2,(H,26,27);/q;+1/p-1/b11-8+;
- InChI Key: QHGFBRVHKFAYAP-YGCVIUNWSA-M
- SMILES: ClC1=CC(=CC2=C1C(=C(C(=O)[O-])N2)/C=C1/C(N(C2C=CC=CC=2)CC/1)=O)Cl.[Na+]
Computed Properties
- Exact Mass: 422.02029
- Monoisotopic Mass: 422.020092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 641
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2
Experimental Properties
- Density: g/cm3
- Boiling Point: 644.9°Cat760mmHg
- Flash Point: 343.8°C
- PSA: 76.23
GV-196771A Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
GV-196771A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G881594-1mg |
GV-196771A |
166974-23-8 | 98% | 1mg |
¥11,628.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G881594-5mg |
GV-196771A |
166974-23-8 | 98% | 5mg |
¥23,142.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46280-1mg |
GV-196771A |
166974-23-8 | 98% | 1mg |
¥9094.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46280-5mg |
GV-196771A |
166974-23-8 | 98% | 5mg |
¥18099.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46280-10mg |
GV-196771A |
166974-23-8 | 98% | 10mg |
¥30760.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46280-20mg |
GV-196771A |
166974-23-8 | 98% | 20mg |
¥54297.00 | 2023-09-08 | |
| Ambeed | A1177327-5mg |
(E)-4,6-Dichloro-3-((2-oxo-1-phenylpyrrolidin-3-ylidene)methyl)-1H-indole-2-carboxylic acid, sodium salt |
166974-23-8 | 99+% | 5mg |
$2764.0 | 2025-03-03 |
GV-196771A Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on GV-196771A
GV-196771A (CAS No. 166974-23-8): A Comprehensive Overview
GV-196771A (CAS No. 166974-23-8) is a potent and selective inhibitor of the Janus kinase (JAK) family, specifically targeting JAK3. This compound has garnered significant attention in the field of immunology and pharmacology due to its potential therapeutic applications in autoimmune and inflammatory diseases. The JAK family of tyrosine kinases plays a crucial role in the signaling pathways of various cytokines and growth factors, making JAK inhibitors a promising class of drugs for modulating immune responses.
The discovery and development of GV-196771A have been driven by the need for more targeted and effective treatments for conditions such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Unlike broad-spectrum JAK inhibitors that can lead to off-target effects and side effects, GV-196771A demonstrates high selectivity for JAK3, which is primarily expressed in immune cells. This selectivity is expected to reduce the risk of adverse effects while maintaining therapeutic efficacy.
In preclinical studies, GV-196771A has shown impressive results in animal models of autoimmune diseases. For instance, in a murine model of collagen-induced arthritis, treatment with GV-196771A significantly reduced joint inflammation and prevented cartilage destruction. Similarly, in a model of psoriasis, the compound was effective in reducing skin inflammation and hyperproliferation of keratinocytes. These findings suggest that GV-196771A has the potential to be a valuable addition to the therapeutic arsenal for managing these conditions.
The mechanism of action of GV-196771A involves the inhibition of JAK3-mediated signaling pathways. JAK3 is essential for the activation of several cytokine receptors, including those for interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By blocking these pathways, GV-196771A can modulate immune cell activation and proliferation, thereby reducing inflammation and autoimmunity. This targeted approach is particularly advantageous in conditions where excessive immune activation is a key driver of disease pathology.
Clinical trials are currently underway to evaluate the safety and efficacy of GV-196771A in human patients. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. The compound has also demonstrated a favorable safety profile, with minimal side effects reported. These findings are encouraging and suggest that GV-196771A may offer a new treatment option for patients who do not respond well to existing therapies.
In addition to its potential as a standalone therapy, GV-196771A is being explored for use in combination with other drugs to enhance treatment outcomes. For example, combining JAK3 inhibitors with biologic agents that target specific cytokines or immune cells may provide synergistic effects and improve patient outcomes. Ongoing research is focused on optimizing these combination therapies to maximize their therapeutic potential while minimizing side effects.
The development of GV-196771A also highlights the importance of personalized medicine in the treatment of autoimmune diseases. By understanding the specific genetic and molecular profiles of individual patients, healthcare providers can tailor treatment regimens to achieve the best possible outcomes. This approach aligns with the broader trend towards precision medicine, which aims to deliver more effective and personalized treatments based on individual patient characteristics.
In conclusion, GV-196771A (CAS No. 166974-23-8) represents a significant advancement in the field of immunology and pharmacology. Its high selectivity for JAK3 makes it a promising candidate for treating autoimmune and inflammatory diseases with fewer side effects compared to existing broad-spectrum JAK inhibitors. As clinical trials continue to advance, it is hoped that this compound will soon become an important tool in the management of these challenging conditions.
166974-23-8 (GV-196771A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)